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spermexatin spermexatin
Brand Name: Vulcanchem
CAS No.: 117680-04-3
VCID: VC0046942
InChI: InChI=1S/C22H40N6O9/c1-27(37)21(35)9-10-22(36)28(14-4-12-24-18(32)6-8-20(34)26-16-30)13-3-2-11-23-17(31)5-7-19(33)25-15-29/h29-30,37H,2-16H2,1H3,(H,23,31)(H,24,32)(H,25,33)(H,26,34)
SMILES: CN(C(=O)CCC(=O)N(CCCCNC(=O)CCC(=O)NCO)CCCNC(=O)CCC(=O)NCO)O
Molecular Formula: C22H40N6O9
Molecular Weight: 532.6 g/mol

spermexatin

CAS No.: 117680-04-3

Main Products

VCID: VC0046942

Molecular Formula: C22H40N6O9

Molecular Weight: 532.6 g/mol

spermexatin - 117680-04-3

CAS No. 117680-04-3
Product Name spermexatin
Molecular Formula C22H40N6O9
Molecular Weight 532.6 g/mol
IUPAC Name N'-(hydroxymethyl)-N-[4-[[4-[hydroxy(methyl)amino]-4-oxobutanoyl]-[3-[[4-(hydroxymethylamino)-4-oxobutanoyl]amino]propyl]amino]butyl]butanediamide
Standard InChI InChI=1S/C22H40N6O9/c1-27(37)21(35)9-10-22(36)28(14-4-12-24-18(32)6-8-20(34)26-16-30)13-3-2-11-23-17(31)5-7-19(33)25-15-29/h29-30,37H,2-16H2,1H3,(H,23,31)(H,24,32)(H,25,33)(H,26,34)
Standard InChIKey NMUUMPLEEBPKPW-UHFFFAOYSA-N
SMILES CN(C(=O)CCC(=O)N(CCCCNC(=O)CCC(=O)NCO)CCCNC(=O)CCC(=O)NCO)O
Canonical SMILES CN(C(=O)CCC(=O)N(CCCCNC(=O)CCC(=O)NCO)CCCNC(=O)CCC(=O)NCO)O
Synonyms N(1),N(4),N(8)-tris(N-methyl-N-hydroxysuccinamoyl)spermidine
spermexatin
PubChem Compound 3082872
Last Modified Nov 11 2021
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